Cas no 68341-09-3 (CuATSM)

CuATSM structure
CuATSM structure
Product Name:CuATSM
CAS No:68341-09-3
MF:C8H14CuN6S2
MW:321.912958621979
CID:1734310
PubChem ID:10064708
Update Time:2024-10-28

CuATSM Chemical and Physical Properties

Names and Identifiers

    • Copper, [[2,2'-(1,2-dimethyl-1,2-ethanediylidene)bis[N-methylhydrazinecarbothio amidato-kN2,kS]](2-)]-, (SP-4-2)-
    • CUAM
    • CuII(atsm)
    • Diacetylbis(N(4)-methylthiosemicarbazonato) copper(II)
    • [[2,2′-(1,2-Dimethyl-1,2-ethanediylidene)bis[N-methylhydrazinecarbothioamidato]]] copper
    • Copper(II)diacetyl-di(N4-methylthiosemicarbazone)
    • (SP-4-2)-[[2,2'-(1,2-Dimethyl-1,2-ethanediylidene)bis[N-methylhydrazinecarbothioamidato-
    • EN2,
    • ES]](2-)]-copper
    • [[2,2prime-(1,2-Dimethyl-1,2-ethanediylidene)bis[N-methylhydrazinecarbothioamidato]]] copper
    • CuATSM
    • CU-ASTM
    • copper;N'-methyl-N-[(E)-[(3E)-3-[(N-methyl-C-sulfidocarbonimidoyl)hydrazinylidene]butan-2-ylidene]amino]carbamimidothioate
    • Atsm copper (ii)
    • Copper, ((2,2'-(1,2-dimethyl-1,2-ethanediylidene)bis(N-methylhydrazinecarbothioamidato-kappaN2,kappaS))(2-))-, (sp-4-2)-
    • Cu(ii)atsm
    • 0YDK1H9L3A
    • Cu(II)astm
    • DIACETYL(N(4)-METHYLTHIOSEMICARBAZONATO) COPPER (II)
    • 68341-09-3
    • Copper(II) diacetyl-di(N4-methyl)thiosemicarbazone
    • Cu-ATSM
    • UNII-0YDK1H9L3A
    • [[2,2'-(1,2-Dimethyl-1,2-ethanediylidene)bis[N-methylhydrazinecarbothioamidato]]] copper
    • COPPER, ((2,2'-(1,2-DIMETHYL-1,2-ETHANEDIYLIDENE)BIS(N-METHYLHYDRAZINECARBOTHIOAMIDATO-.KAPPA.N2,.KAPPA.S))(2-))-, (SP-4-2)-
    • Inchi: 1S/C8H16N6S2.Cu/c1-5(11-13-7(15)9-3)6(2)12-14-8(16)10-4;/h1-4H3,(H2,9,13,15)(H2,10,14,16);/q;+2/p-2/b11-5+,12-6+;
    • InChI Key: SBHDKYTVDCRMOE-JPAPVDFESA-L
    • SMILES: [Cu+2].[S-]/C(/NC)=N\N=C(/C)\C(\C)=N\N=C(\NC)/[S-]

Computed Properties

  • Exact Mass: 321.001734 g/mol
  • Monoisotopic Mass: 321.001734 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 316
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 321.9
  • Topological Polar Surface Area: 75.5

Experimental Properties

  • Solubility: DMSO: soluble10mg/mL, clear

CuATSM Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:2-8°C

CuATSM Pricemore >>

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